Cas no 2229365-22-2 (Tert-butyl 4-(3-amino-2,2-difluoropropyl)-3-methylpiperidine-1-carboxylate)

• Product Name: Tert-butyl 4-(3-amino-2,2-difluoropropyl)-3-methylpiperidine-1-carboxylate
• CAS No: 2229365-22-2
• MF: C₁₄H₂₆F₂N₂O₂
• MW: 292.365251064301
• CID: 5767003
• PubChem ID: 165829194
• Update Time: 2025-06-08

Tert-butyl 4-(3-amino-2,2-difluoropropyl)-3-methylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(3-amino-2,2-difluoropropyl)-3-methylpiperidine-1-carboxylate
• 2229365-22-2
• EN300-1903963
• Tert-butyl 4-(3-amino-2,2-difluoropropyl)-3-methylpiperidine-1-carboxylate

• Inchi： 1S/C14H26F2N2O2/c1-10-8-18(12(19)20-13(2,3)4)6-5-11(10)7-14(15,16)9-17/h10-11H,5-9,17H2,1-4H3
• InChI Key： CKKWNKKCEUCINY-UHFFFAOYSA-N
• SMILES： FC(CN)(CC1CCN(C(=O)OC(C)(C)C)CC1C)F

Computed Properties

• Exact Mass: 292.19623440g/mol
• Monoisotopic Mass: 292.19623440g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 55.6Ų

Additional information on Tert-butyl 4-(3-amino-2,2-difluoropropyl)-3-methylpiperidine-1-carboxylate

Research Brief on Tert-butyl 4-(3-amino-2,2-difluoropropyl)-3-methylpiperidine-1-carboxylate (CAS: 2229365-22-2)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of Tert-butyl 4-(3-amino-2,2-difluoropropyl)-3-methylpiperidine-1-carboxylate (CAS: 2229365-22-2) as a key intermediate in the synthesis of novel therapeutic agents. This compound, characterized by its unique difluoropropyl and piperidine moieties, has garnered attention for its potential applications in drug discovery, particularly in the development of protease inhibitors and central nervous system (CNS) targeting molecules. The following brief synthesizes the latest research findings, methodologies, and implications associated with this compound.

The structural features of Tert-butyl 4-(3-amino-2,2-difluoropropyl)-3-methylpiperidine-1-carboxylate make it a versatile building block in medicinal chemistry. The presence of the difluoromethyl group enhances metabolic stability and bioavailability, while the tert-butyl carbamate protecting group facilitates further functionalization. Recent studies have explored its utility in the synthesis of small-molecule inhibitors targeting enzymes such as dipeptidyl peptidase-4 (DPP-4) and gamma-secretase, which are implicated in diabetes and Alzheimer's disease, respectively. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the development of DPP-4 inhibitors with improved pharmacokinetic profiles.

From a synthetic chemistry perspective, innovative routes for the preparation of Tert-butyl 4-(3-amino-2,2-difluoropropyl)-3-methylpiperidine-1-carboxylate have been reported. A recent publication in Organic Letters (2024) detailed a streamlined asymmetric synthesis approach using chiral auxiliaries, achieving high enantiomeric purity (>99% ee). This methodological advancement addresses previous challenges in stereocontrol and scalability, paving the way for industrial-scale production. Additionally, computational studies have provided insights into the conformational preferences of this molecule, revealing how its three-dimensional structure influences binding affinity to biological targets.

In the realm of drug discovery, the compound has shown promise in early-stage preclinical studies. For instance, derivatives synthesized from this intermediate exhibited nanomolar potency against specific cancer-related kinases in a 2023 ACS Chemical Biology report. The difluoropropyl moiety was found to engage in critical hydrogen-bonding interactions with kinase active sites, as confirmed by X-ray crystallography. Furthermore, its application in positron emission tomography (PET) tracer development has been explored, with fluorine-18 labeled analogs demonstrating favorable blood-brain barrier penetration for CNS imaging.

Looking ahead, research on Tert-butyl 4-(3-amino-2,2-difluoropropyl)-3-methylpiperidine-1-carboxylate is expected to expand into new therapeutic areas. Ongoing investigations are examining its potential in antiviral drug development, particularly against RNA viruses, where the difluoromethyl group may confer resistance to enzymatic degradation. The compound's versatility as a synthetic intermediate, combined with recent methodological breakthroughs in its preparation, positions it as a valuable asset in medicinal chemistry pipelines. Future studies will likely focus on structure-activity relationship optimization and the development of novel derivatives with enhanced target selectivity and reduced off-target effects.